molecular formula C14H13NO2 B8612653 5,6-Diethyl-1,3-dioxo-2,3-dihydro-1H-indene-2-carbonitrile CAS No. 58138-47-9

5,6-Diethyl-1,3-dioxo-2,3-dihydro-1H-indene-2-carbonitrile

Cat. No. B8612653
CAS RN: 58138-47-9
M. Wt: 227.26 g/mol
InChI Key: YDKWRFIDFSOIMU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

5,6-Diethyl-1,3-dioxo-2,3-dihydro-1H-indene-2-carbonitrile is a useful research compound. Its molecular formula is C14H13NO2 and its molecular weight is 227.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality 5,6-Diethyl-1,3-dioxo-2,3-dihydro-1H-indene-2-carbonitrile suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5,6-Diethyl-1,3-dioxo-2,3-dihydro-1H-indene-2-carbonitrile including the price, delivery time, and more detailed information at info@benchchem.com.

properties

CAS RN

58138-47-9

Product Name

5,6-Diethyl-1,3-dioxo-2,3-dihydro-1H-indene-2-carbonitrile

Molecular Formula

C14H13NO2

Molecular Weight

227.26 g/mol

IUPAC Name

5,6-diethyl-1,3-dioxoindene-2-carbonitrile

InChI

InChI=1S/C14H13NO2/c1-3-8-5-10-11(6-9(8)4-2)14(17)12(7-15)13(10)16/h5-6,12H,3-4H2,1-2H3

InChI Key

YDKWRFIDFSOIMU-UHFFFAOYSA-N

Canonical SMILES

CCC1=CC2=C(C=C1CC)C(=O)C(C2=O)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 3-cyanomethylene-5,6-diethylphthalide (4.7 g; 0.021 mole) and methanolic sodium methoxide (from sodium [0.48 g] and methanol [21 ml]) was refluxed for 20 mins., cooled, and the red solution poured into 5N hydrochloric acid (100 ml). The precipitated yellow solid was filtered off and dried in vacuo over P2O5 /NaOH to yield 3.711 g (79%) of material of m.p. 172°-173° C. (d). (Found; C, 73.60; H, 5.94; N, 6.13; C14H13NO2 requires; C, 73.99; H, 5.77; N, 6.16%).
Name
3-cyanomethylene-5,6-diethylphthalide
Quantity
4.7 g
Type
reactant
Reaction Step One
Quantity
21 mL
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step Two
Yield
79%

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